2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Product Name, component content, use to
2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 079360-250mg |
2,4-Dichloro-5-cyanothiazole |
82554-18-5 | 95% | 250mg |
￡21.00 | 2022-03-01 | |
| Fluorochem | 079360-1g |
2,4-Dichloro-5-cyanothiazole |
82554-18-5 | 95% | 1g |
￡51.00 | 2022-03-01 | |
| Fluorochem | 079360-5g |
2,4-Dichloro-5-cyanothiazole |
82554-18-5 | 95% | 5g |
￡198.00 | 2022-03-01 | |
| Fluorochem | 079360-10g |
2,4-Dichloro-5-cyanothiazole |
82554-18-5 | 95% | 10g |
￡353.00 | 2022-03-01 | |
| Alichem | A059003777-5g |
2,4-Dichloro-5-cyanothiazole |
82554-18-5 | 95% | 5g |
$464.53 | 2023-09-01 | |
| Alichem | A059003777-10g |
2,4-Dichloro-5-cyanothiazole |
82554-18-5 | 95% | 10g |
$717.62 | 2023-09-01 | |
| TRC | D434153-100mg |
2,4-Dichloro-5-cyanothiazole |
82554-18-5 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | D434153-250mg |
2,4-Dichloro-5-cyanothiazole |
82554-18-5 | 250mg |
$92.00 | 2023-05-18 | ||
| TRC | D434153-500mg |
2,4-Dichloro-5-cyanothiazole |
82554-18-5 | 500mg |
$144.00 | 2023-05-18 | ||
| TRC | D434153-1g |
2,4-Dichloro-5-cyanothiazole |
82554-18-5 | 1g |
$201.00 | 2023-05-18 |
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2,4-Dichlorothiazole-5-Carbonitrile, with the CAS number 82554-18-5, is a versatile organic compound that has garnered significant attention in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a thiazole ring substituted with two chlorine atoms at the 2 and 4 positions and a cyano group at the 5 position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.
The thiazole ring system in 2,4-Dichlorothiazole-5-Carbonitrile is known for its aromaticity and stability, which are crucial for its reactivity in various chemical reactions. The presence of electron-withdrawing groups like chlorine and cyano further enhances its reactivity, making it an ideal candidate for substitution and coupling reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), where its ability to coordinate with metal ions plays a pivotal role.
In terms of synthesis, 2,4-Dichlorothiazole-5-Carbonitrile can be prepared through a variety of methods, including cyclization reactions of appropriate precursors. One notable approach involves the reaction of 2-aminothiazole derivatives with chlorinating agents under specific conditions. The optimization of these reaction conditions has been a focal point of recent research, with studies exploring the use of microwave-assisted synthesis to improve yield and purity. Such advancements underscore the importance of green chemistry principles in modern synthetic methodologies.
The application of 2,4-Dichlorothiazole-5-Carbonitrile extends beyond traditional chemical synthesis. Its ability to act as a ligand in coordination chemistry has led to its use in constructing novel materials with tailored properties. For instance, researchers have employed this compound to develop MOFs with high surface area and porosity, which hold promise for gas storage and separation applications. Additionally, its role in medicinal chemistry cannot be overlooked; recent studies have explored its potential as a scaffold for drug design due to its ability to modulate biological activity through structural modifications.
The market demand for 2,4-Dichlorothiazole-5-Carbonitrile has been steadily increasing due to its diverse applications across industries. Its use as an intermediate in agrochemicals and pharmaceuticals has been particularly significant. However, the global supply chain for this compound is influenced by factors such as production costs and regulatory requirements. Recent advancements in process optimization have aimed at reducing production costs while maintaining high quality standards, ensuring that this compound remains accessible to both academic and industrial users.
In conclusion, 2,4-Dichlorothiazole-5-Carbonitrile (CAS No: 82554-18-5) stands out as a multifaceted compound with immense potential across various domains of science and technology. Its unique chemical structure, coupled with advancements in synthetic methodologies and application development, positions it as a key player in the evolving landscape of modern chemistry. As research continues to uncover new possibilities for this compound, its role in driving innovation is expected to grow further.
